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Compound of Interest

Compound Name: 5-Octyl D-Glutamate

Cat. No.: B10765292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
5-Octyl D-Glutamate is a synthetic amino acid derivative designed as a cell-permeable

prodrug of D-glutamate.[1][2] Upon entry into the cell, it is hypothesized to be hydrolyzed by

intracellular esterases, leading to a localized increase in D-glutamate concentrations. This

characteristic positions 5-Octyl D-Glutamate as a valuable research tool for investigating the

diverse and often complex intracellular roles of D-glutamate, an enantiomer of the primary

excitatory neurotransmitter L-glutamate. While specific experimental data on 5-Octyl D-
Glutamate is limited in publicly available literature, this guide outlines its potential research

applications based on the known functions of intracellular D-glutamate and provides detailed,

adaptable experimental protocols for its investigation.

Core Compound Specifications
Quantitative data for 5-Octyl D-Glutamate is primarily available from chemical suppliers. The

following table summarizes its key chemical and physical properties.
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Property Value Reference

Molecular Formula C₁₃H₂₅NO₄ [1][2]

Molecular Weight 259.4 g/mol [1]

CAS Number 149332-65-0

Appearance Crystalline solid

Purity ≥98%

Solubility Methanol: 1 mg/ml (heated)

Storage -20°C

Stability ≥ 4 years

Mechanism of Action and Intracellular Delivery
The primary utility of 5-Octyl D-Glutamate stems from its design as a cell-permeable molecule.

The octyl ester moiety increases its lipophilicity, facilitating its passage across the cell

membrane. Once inside the cell, cytoplasmic esterases are expected to cleave the ester bond,

releasing D-glutamate and octanol. This process allows for the targeted elevation of

intracellular D-glutamate levels, bypassing the challenges associated with the transport of

charged amino acids across the cell membrane.

Figure 1: Intracellular delivery of D-Glutamate
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Figure 1: Intracellular delivery of D-Glutamate

Potential Research Applications and Signaling
Pathways
The ability to selectively increase intracellular D-glutamate levels opens up numerous avenues

for research, particularly in neuroscience and cell biology.

Neuromodulation and NMDA Receptor Function
D-glutamate is known to be an agonist at the N-methyl-D-aspartate (NMDA) receptor, a key

player in synaptic plasticity, learning, and memory. While extracellular D-glutamate's role has

been studied, its intracellular effects on NMDA receptor trafficking, synthesis, and signaling are

less understood. 5-Octyl D-Glutamate could be used to investigate:

Intracellular NMDA Receptor Pools: The existence and function of intracellular NMDA

receptors on organelles like the endoplasmic reticulum and mitochondria.

Receptor Trafficking: Whether elevated intracellular D-glutamate influences the trafficking of

NMDA receptors to the cell surface.

Gene Expression: Potential feedback mechanisms where intracellular D-glutamate levels

regulate the expression of NMDA receptor subunits.
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Figure 2: Potential NMDA Receptor Modulation
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Figure 2: Potential NMDA Receptor Modulation

Excitotoxicity and Oxidative Stress
Elevated intracellular glutamate levels, even of the D-enantiomer, could contribute to

excitotoxicity and oxidative stress, mechanisms implicated in various neurodegenerative

diseases. Research using 5-Octyl D-Glutamate could explore:

Mitochondrial Dysfunction: The impact of increased intracellular D-glutamate on

mitochondrial membrane potential, ATP production, and the generation of reactive oxygen
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species (ROS).

Calcium Homeostasis: Disruption of intracellular calcium stores and signaling pathways.

Apoptotic Pathways: Activation of caspases and other pro-apoptotic factors.

Metabolic Reprogramming
Intracellular glutamate is a key metabolite that can be converted to α-ketoglutarate, a crucial

intermediate in the Krebs cycle. The referenced study by Chin et al. (2014) demonstrated that

an octyl ester of α-ketoglutarate can extend lifespan in C. elegans by inhibiting ATP synthase

and the TOR pathway. While this study did not use 5-Octyl D-Glutamate, it highlights the

potential for cell-permeable metabolites to influence fundamental cellular processes. 5-Octyl D-
Glutamate could be used to investigate if intracellular D-glutamate can be metabolized to

affect cellular energy and signaling pathways.

Experimental Protocols
The following are detailed, adaptable protocols for investigating the potential effects of 5-Octyl
D-Glutamate in a research setting.

Cell Culture and Treatment
Cell Lines: Primary neuronal cultures, SH-SY5Y (human neuroblastoma), PC12 (rat

pheochromocytoma), or other relevant cell lines.

Culture Conditions: Standard culture conditions (e.g., 37°C, 5% CO₂) in appropriate media.

Preparation of 5-Octyl D-Glutamate Stock Solution:

Warm the vial of 5-Octyl D-Glutamate to room temperature.

Prepare a 10 mM stock solution by dissolving the compound in sterile, heated methanol.

Vortex to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Cell Treatment:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10765292?utm_src=pdf-body
https://www.benchchem.com/product/b10765292?utm_src=pdf-body
https://www.benchchem.com/product/b10765292?utm_src=pdf-body
https://www.benchchem.com/product/b10765292?utm_src=pdf-body
https://www.benchchem.com/product/b10765292?utm_src=pdf-body
https://www.benchchem.com/product/b10765292?utm_src=pdf-body
https://www.benchchem.com/product/b10765292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grow cells to the desired confluency in multi-well plates.

On the day of the experiment, prepare working concentrations of 5-Octyl D-Glutamate by

diluting the stock solution in pre-warmed culture medium. A suggested starting range for

dose-response experiments is 1 µM to 100 µM.

Include a vehicle control (medium with the equivalent concentration of methanol).

Replace the existing medium with the treatment or control medium and incubate for the

desired time period (e.g., 1, 6, 12, or 24 hours).
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Figure 3: Cell Treatment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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